The flipped classroom for teaching organic chemistry in small classes: is it effective?
Chemistry Education Research and Practice Pub Date: 2014-12-15 DOI: 10.1039/C4RP00230J
Abstract
The flipped classroom is a pedagogical approach that moves course content from the classroom to homework, and uses class time for engaging activities and instructor-guided problem solving. The course content in a sophomore level Organic Chemistry I course was assigned as homework using video lectures, followed by a short online quiz. In class, students' misconceptions were addressed, the concepts from the video lectures were applied to problems, and students were challenged to think beyond given examples. Students showed increased comprehension of the material and appeared to improve their performance on summative assessments (exams). Students reported feeling more comfortable with the subject of organic chemistry, and became noticeably passionate about the subject. In addition to being an effective tool for teaching Organic Chemistry I at a small college, flipping the organic chemistry classroom may help students take more ownership of their learning.
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